1-(cyclopropylmethyl)-3-phenyl-1H-pyrazole-5-carbaldehyde
Overview
Description
“1-(cyclopropylmethyl)-3-phenyl-1H-pyrazole-5-carbaldehyde” is a complex organic compound. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound, a phenyl group (a functional group made up of six carbon atoms in a cyclic arrangement), and a cyclopropylmethyl group (a cyclopropane ring attached to a methyl group) .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. The exact method would depend on the starting materials and the specific conditions required for each reaction .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The cyclopropylmethyl group, phenyl group, and pyrazole ring each contribute to the overall structure .
Chemical Reactions Analysis
The reactivity of this compound would be influenced by the presence of the pyrazole ring, phenyl group, and cyclopropylmethyl group. Each of these groups has distinct chemical properties that could affect how the compound behaves in different reactions .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, would be determined by its molecular structure. For example, the presence of the aromatic phenyl group could influence its solubility in different solvents .
Scientific Research Applications
Heterocyclic Chemistry and Synthetic Applications
Pyrazoles, including structures similar to 1-(cyclopropylmethyl)-3-phenyl-1H-pyrazole-5-carbaldehyde, serve as key scaffolds in heterocyclic chemistry due to their versatile reactivity and potential to form diverse heterocyclic compounds. The reactivity of pyrazole derivatives makes them valuable building blocks for synthesizing a wide range of heterocycles, including pyrazolo-imidazoles, -thiazoles, spiropyridines, spiropyrroles, and spiropyrans. This broad reactivity profile underscores the compound's utility in synthetic chemistry, particularly in creating molecules with potential pharmaceutical applications (Gomaa & Ali, 2020).
Biological Activities and Drug Discovery
Pyrazole derivatives are noted for their widespread biological activities, which include anticancer, analgesic, anti-inflammatory, antimicrobial, antiviral, anticonvulsant, antihistaminic, and anti-HIV properties. The pyrazole moiety is recognized as a pharmacophore, indicating its significance in the design and development of new therapeutic agents. Such compounds are extensively used as synthons in organic synthesis, highlighting their importance in medicinal chemistry and drug discovery (Dar & Shamsuzzaman, 2015).
Organocatalysis and Green Chemistry
Pyrazole derivatives are involved in organocatalytic processes, contributing to the development of green chemistry methodologies. For instance, the use of organocatalysts in the synthesis of tetrahydrobenzo[b]pyrans, a class of heterocyclic compounds with significant pharmaceutical relevance, underscores the environmental benefits of employing pyrazole-based catalysts. These processes often utilize water or water-ethanol systems as green solvents, aligning with the principles of green chemistry for less toxic and sustainable synthetic strategies (Kiyani, 2018).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-(cyclopropylmethyl)-5-phenylpyrazole-3-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O/c17-10-13-8-14(12-4-2-1-3-5-12)15-16(13)9-11-6-7-11/h1-5,8,10-11H,6-7,9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LVHZGHDZTVUNOY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1CN2C(=CC(=N2)C3=CC=CC=C3)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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